Cas no 2248319-44-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyridine-4-amido)thiophene-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyridine-4-amido)thiophene-2-carboxylate
• CAS No: 2248319-44-8
• MF: C₁₉H₁₁N₃O₅S
• MW: 393.372742891312
• CID: 6465824
• PubChem ID: 165726508
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyridine-4-amido)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyridine-4-amido)thiophene-2-carboxylate
• EN300-6522732
• 2248319-44-8

• Inchi： 1S/C19H11N3O5S/c23-16(11-5-8-20-9-6-11)21-14-7-10-28-15(14)19(26)27-22-17(24)12-3-1-2-4-13(12)18(22)25/h1-10H,(H,21,23)
• InChI Key： WJPGZAYLCWAOPI-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)NC(C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 393.04194163g/mol
• Monoisotopic Mass: 393.04194163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 134Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyridine-4-amido)thiophene-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyridine-4-amido)thiophene-2-carboxylate (CAS No: 2248319-44-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyridine-4-amido)thiophene-2-carboxylate, identified by its CAS number 2248319-44-8, represents a fascinating molecule with significant potential in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic structure combines elements of isoindole, pyridine, and thiophene moieties, each contributing unique electronic and steric properties that make it a promising candidate for further exploration.

At the core of its molecular architecture lies the 1,3-dioxo group, which introduces a highly reactive carbonyl functionality. This feature is particularly intriguing from a synthetic chemistry perspective, as it can serve as a versatile handle for further functionalization. The presence of the dihydroisoindol ring system adds another layer of complexity, offering opportunities for interactions with biological targets that are often mediated through hydrogen bonding and hydrophobic effects.

The pyridine-4-amido substituent is another critical feature of this compound. Pyridine derivatives are well-known for their broad range of biological activities, including roles as kinase inhibitors, GPCR modulators, and antimicrobial agents. The amido linkage not only enhances the solubility of the molecule but also provides a site for further derivatization, enabling the creation of libraries of analogs with tailored properties.

The thiophene ring in the molecule contributes to its overall electronic landscape. Thiophenes are aromatic heterocycles that have been extensively studied for their pharmacological properties. They exhibit a wide spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The combination of thiophene with the other heterocyclic systems in this compound suggests potential synergistic effects that could enhance its biological profile.

Recent advancements in computational chemistry have allowed for more accurate predictions of the pharmacokinetic and pharmacodynamic properties of complex molecules like this one. Molecular modeling studies indicate that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyridine-4-amido)thiophene-2-carboxylate may interact with several protein targets involved in critical biological pathways. These interactions could make it a valuable tool for understanding disease mechanisms and developing novel therapeutic strategies.

In particular, research has highlighted the potential of this compound as an inhibitor of enzymes involved in inflammation and oxidative stress. These pathways are implicated in a variety of chronic diseases, including neurodegenerative disorders and cardiovascular conditions. The ability to modulate these pathways could lead to significant therapeutic benefits.

Another area of interest is the compound's potential as an anticancer agent. Preliminary studies have shown that molecules with similar structural features can inhibit the growth of various cancer cell lines by interfering with key signaling pathways. The unique combination of functional groups in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyridine-4-amido)thiophene-2-carboxylate suggests that it may exhibit similar activity while potentially avoiding some of the side effects associated with current chemotherapeutic agents.

The synthesis of this compound presents an interesting challenge due to its complex structure. Traditional synthetic approaches involve multi-step reactions that require careful optimization to ensure high yields and purity. However, recent developments in green chemistry have introduced more sustainable methods for constructing heterocyclic frameworks. These methods not only improve efficiency but also reduce waste generation.

One particularly promising approach involves catalytic methods that utilize transition metals to facilitate key transformations. Such methods can often be performed under milder conditions compared to traditional thermal methods, leading to higher selectivity and fewer byproducts. The application of these catalytic strategies to the synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyridine-4-amido)thiophene-2-carboxylate could significantly enhance its accessibility for further research.

Once synthesized, the compound's biological activity can be evaluated through a variety of assays designed to test its interaction with biological targets. High-throughput screening (HTS) technologies have revolutionized drug discovery by allowing researchers to rapidly test thousands of compounds against multiple targets simultaneously. This approach has been instrumental in identifying lead compounds for further development.

The use of HTS in conjunction with computational modeling has allowed researchers to prioritize compounds based on both their predicted activity and their synthetic feasibility. This integrated approach has accelerated the drug discovery process significantly over traditional methods alone.

In conclusion,1,3-dioxo-2,3-dihydro-1H_isoindol_2_yl 3_(pyridine_4_amido)_thiophene_2_carboxylate (CAS No: 2248319_44_8) is a structurally complex and potentially biologically active molecule that warrants further investigation. Its unique combination of functional groups makes it an attractive candidate for drug discovery efforts aimed at treating inflammation-related diseases and cancer. Advances in synthetic chemistry and computational biology continue to provide powerful tools for exploring its full potential as a therapeutic agent.